Cas no 2228178-01-4 (3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol
• CAS No: 2228178-01-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6058278
• PubChem ID: 165964473
• Update Time: 2025-06-07

3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol
• EN300-1786513
• 2228178-01-4

• Inchi： 1S/C9H17N3O/c1-3-12-8(4-5-11-12)9(2,6-10)7-13/h4-5,13H,3,6-7,10H2,1-2H3
• InChI Key： UZLMOEHRGSCVBR-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CC=NN1CC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol

Professional Introduction to 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol (CAS No. 2228178-01-4)

3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2228178-01-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol consists of a pyrazole ring substituted with an ethyl group at the 1-position and an amino group at the 3-position, linked to a secondary alcohol moiety. This arrangement contributes to its versatility, allowing it to interact with various biological targets. The presence of both polar and non-polar regions in its structure enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The specific substitution pattern in 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol makes it a particularly intriguing candidate for further exploration.

One of the most notable features of this compound is its ability to modulate enzyme activity. Research has shown that pyrazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are key players in many cellular signaling pathways. The amino group at the 3-position of the pyrazole ring provides a site for hydrogen bonding interactions, while the secondary alcohol moiety can engage in hydrophobic interactions, enhancing its binding affinity to biological targets.

Recent studies have highlighted the potential of 3-amino-2-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-1-ol as an anti-inflammatory agent. In preclinical trials, this compound has demonstrated significant inhibitory effects on inflammatory cytokines and enzymes, suggesting its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. The exact mechanism of action remains under investigation, but preliminary findings indicate that it may interfere with the activation of nuclear factor kappa B (NFκB), a critical transcription factor involved in inflammation.

The compound's structural features also make it a valuable scaffold for designing novel drugs. Medicinal chemists have leveraged its framework to develop derivatives with enhanced potency and selectivity. For instance, modifications at the ethyl group on the pyrazole ring have been explored to optimize pharmacokinetic properties, while changes to the secondary alcohol moiety have aimed at improving metabolic stability.

In addition to its anti-inflammatory properties, 3-amino-2-(1-et hyl -1H-p yraz ol -5 -y l)-2-m ethylpr opan -1 -o l has shown promise in anticancer research. Studies have indicated that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting survival signaling pathways. The compound's ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for further development.

The synthesis of 3-amino -2-( 1 -ethyl -1 H-p y ra z ol -5 -y l ) -2-m ethylpr opan -1-o l involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of 3-amino -2-( 1 -ethyl -1 H-p y ra z ol -5 -y l ) -2-m ethylpr opan -1-o l is another area of active investigation. Researchers are exploring ways to enhance its bioavailability and reduce toxicity through structural modifications. For example, incorporating fluorine atoms into the pyrazole ring has been shown to improve metabolic stability and binding affinity.

The potential therapeutic applications of this compound are vast, ranging from chronic inflammatory diseases to oncology. Its unique structural features and biological activities position it as a promising candidate for further clinical development. As research continues, new insights into its mechanism of action and pharmacological properties will undoubtedly emerge.

In conclusion,3-amino -2-( 1 -ethyl -1 H-p y ra z ol -5 -y l ) -2-m ethylpr opan -1-o l (CAS No. 2228178-01-4) is a fascinating molecule with significant potential in pharmaceutical research. Its ability to modulate enzyme activity and exhibit anti-inflammatory and anticancer effects makes it a valuable asset in the quest for novel therapeutics. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.